Cas no 22766-61-6 (1-azabicyclo[2.2.2]octan-4-amine)

• Product Name: 1-azabicyclo[2.2.2]octan-4-amine
• CAS No: 22766-61-6
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• MDL: MFCD28142949
• CID: 1083738
• PubChem ID: 12201519
• Update Time: 2025-09-18

1-azabicyclo[2.2.2]octan-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octan-4-amine hydrochloride
• quinuclidin-4-amine
• (4-Carbamoylphenoxy)acetic Acid
• [4-(Aminocarbonyl)phenoxy]acetic acid
• 1-aza-bicyclo[2.2.2]oct-4-ylamine
• 4-Aminocarbonylphenoxyacetic acid
• 4-aminochalcone
• 4-amino-chalcone
• 4-Amino-chalkon
• 4-Amino-chinuclidin
• 4-Carbamoylphenoxy-essigsaeure
• AC1MT5QO
• AC1Q4ZE4
• CTK7J5422
• p-Carboxamido-phenoxiessigsaeure
• PubChem19216
• SureCN1532777
• 1-Azabicyclo[2.2.2]octan-4-amine
• XAA76661
• AKOS006338897
• 22766-61-6
• DB-328864
• D75164
• SCHEMBL1980084
• CS-0091561
• 4-aminoquinuclidine
• EN300-187323
• AB92111
• 1-azabicyclo[2.2.2]octan-4-amine

• MDL： MFCD28142949
• Inchi： 1S/C7H14N2/c8-7-1-4-9(5-2-7)6-3-7/h1-6,8H2
• InChI Key： DBPHZCRAKOJSMX-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)(CC2)N

Computed Properties

• Exact Mass: 126.11582
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 170 ºC
• Flash Point: 53 ºC
• PSA: 29.26

1-azabicyclo[2.2.2]octan-4-amine Security Information

• Storage Condition：Sealed in dry,2-8°C(BD208368)